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Compound of Interest

Compound Name: 4,6-Dichloro-5-nitropyrimidine

Cat. No.: B016160

An In-depth Technical Guide on the Safety and Handling of 4,6-Dichloro-5-nitropyrimidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4,6-dichloro-5-
nitropyrimidine (CAS No. 4316-93-2), a key intermediate in the pharmaceutical and
agrochemical industries. Adherence to these guidelines is critical for ensuring laboratory safety
and procedural integrity.

Hazard Identification and Classification

4,6-Dichloro-5-nitropyrimidine is classified as a hazardous chemical under the 2012 OSHA
Hazard Communication Standard (29 CFR 1910.1200)[1]. The primary hazards are associated
with irritation to the skin, eyes, and respiratory system.

GHS Classification Summary[2]
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Classification Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Signal Word:Warning[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Property Value Source(s)

CAS Number 4316-93-2 [1]I3]

Molecular Formula C4HCI2N302 [3]

Molecular Weight 193.97 g/mol [2][3]
White to light yellow or tan

Appearance , _ [31141(5]
crystalline solid/powder

Melting Point 100 - 103 °C [2][3]1[4]
Sparingly soluble in water.

Solubility Soluble in polar organic [5]
solvents like DMSO and DMF.

- Stable under normal
Stability [1]

conditions.

Toxicological Information

While the toxicological properties have not been fully investigated, the available data indicates

irritant properties[1]. No quantitative data on acute toxicity (e.g., LD50/LC50), mutagenic,
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reproductive, or teratogenic effects is currently available[1]. The primary target organ for single-
exposure toxicity is the respiratory system[1][2].

Safe Handling and Storage Protocols

Proper handling and storage are paramount to prevent exposure and maintain chemical
integrity.

Experimental Protocol for Handling

» Ventilation: Always handle 4,6-dichloro-5-nitropyrimidine in a well-ventilated area or a
chemical fume hood[1].

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the workflow
diagram below. This includes chemical safety goggles conforming to EN166 or OSHA 29
CFR 1910.133 standards, chemical-resistant gloves, and a lab coat[1][1].

» Avoiding Contact: Do not get the substance in eyes, on skin, or on clothing. Avoid breathing
dust[1].

e Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke in the work area.

e Dust Formation: Avoid dust formation during handling and transfer[1].

Storage Protocol

» Container: Keep the container tightly closed and store in a well-ventilated place[1].
o Conditions: Store in a cool, dry place. Some suppliers recommend storage at 0-8 °CJ[3].
o Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents[1].

o Security: For larger quantities or in shared spaces, consider storing locked up[1].

Visualization of Safety and Emergency Protocols

The following diagrams illustrate the logical workflows for selecting personal protective
equipment and responding to accidental exposure.
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Hazard Assessment

Start: Handling
4,6-Dichloro-5-nitropyrimidine

\ 4
Assess Hazards:

- Skin Irritant (H315)

- Eye Irritant (H319)

- Respiratory Irritant (H335)
- J

Eye Hazard Skin [Hazard Inhalation Hazard

PPE Selegtion
4

Eye Protection: Skin Protection:
Wear chemical safety goggles Wear chemical-resistant gloves
(OSHA 29 CFR 1910.133 / EN166) and protective clothing

Respiratory Protection:
Use in well-ventilated area.
Particle filter respirator needed if
dust is generated or ventilation is poor.

Click to download full resolution via product page

Caption: PPE Selection Workflow for 4,6-Dichloro-5-nitropyrimidine.
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Exposure Event Occurs

What type of exposure?

Inhalation . Eye
Inhalation Skin Contact Eye Contact
. l : Rinse cautiously with water
Remove victim to fresh air. for at least 15 minutes.
rEp Gl HES [ & G i Remove contact lenses if present
Ricolindjpestion and easy to do. Continue rinsing.
A 4
Take off contaminated clothing.
If not breathing, Wash off immediately with
give artificial respiration. plenty of soap and water
for at least 15 minutes.

Get Medical Advice/Attention
if symptoms persist or develop.

Click to download full resolution via product page

Caption: First-Aid Emergency Response for Accidental Exposure.

Emergency and Disposal Procedures
Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (CO3), dry powder, or water spray[1]. For
major fires, evacuate the area and fight the fire remotely due to the risk of explosion[1].
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» Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO), carbon dioxide (CO32), nitrogen oxides (NOx), and hydrogen chloride gas[1][6].

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear[1].

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Avoid breathing dust. Wear the
appropriate PPE as described in Section 4.1 and the diagram above.

o Containment and Cleanup: Sweep up the spilled material, avoiding dust generation. Place it
in a suitable, closed container for disposal[6].

e Environmental Precautions: Prevent the substance from entering drains or waterways|6].

Waste Disposal Protocol

Disposal of 4,6-dichloro-5-nitropyrimidine and its containers must be conducted in
accordance with all local, state, and federal regulations. Dispose of contents/container to an
approved waste disposal plant[1]. Do not empty into drains[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of 4,6-Dichloro-5-nitropyrimidine
MSDS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016160#safety-and-handling-of-4-6-dichloro-5-
nitropyrimidine-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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